Cas no 88791-11-1 (Benzo[b]thiophene-7-ol, 6-(2-propenyl)-)

Benzo[b]thiophene-7-ol, 6-(2-propenyl)- structure
88791-11-1 structure
Product Name:Benzo[b]thiophene-7-ol, 6-(2-propenyl)-
CAS No:88791-11-1
MF:C11H10OS
MW:190.261501789093
CID:621480
PubChem ID:10631545
Update Time:2025-04-19

Benzo[b]thiophene-7-ol, 6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-7-ol, 6-(2-propenyl)-
    • 6-prop-2-enyl-1-benzothiophen-7-ol
    • DTXSID40442703
    • 88791-11-1
    • Inchi: 1S/C11H10OS/c1-2-3-8-4-5-9-6-7-13-11(9)10(8)12/h2,4-7,12H,1,3H2
    • InChI Key: AHLULBFPWBSCFV-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=CC(CC=C)=C(C1=2)O

Computed Properties

  • Exact Mass: 190.04523611g/mol
  • Monoisotopic Mass: 190.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.5Ų
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